2-(6-Chloroimidazo[1,2-a]pyrazin-3-yl)propan-2-ol

• Molecular Formula: C9H10ClN3O
• Molecular Weight: 211.65 g/mol
• IUPAC Name: 2-(6-chloroimidazo[1,2-a]pyrazin-3-yl)propan-2-ol
• InChI: InChI=1S/C9H10ClN3O/c1-9(2,14)6-3-12-8-4-11-7(10)5-13(6)8/h3-5,14H,1-2H3
• InChI Key: DQWJIRFSBFBJDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CN=C2N1C=C(N=C2)Cl)O

Description

2-(6-Chloroimidazo[1,2-a]pyrazin-3-yl)propan-2-ol is a heterocyclic compound featuring an imidazo[1,2-a]pyrazine core substituted with a chloro group at position 6 and a tertiary alcohol (propan-2-ol) at position 3. The imidazo[1,2-a]pyrazine scaffold is a bicyclic aromatic system known for its versatility in medicinal chemistry, particularly in kinase inhibitor development .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6-Chloroimidazo[1,2-a]pyrazin-3-yl)propan-2-ol typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 6-chloroimidazo[1,2-a]pyrazine with a suitable alcohol, such as propan-2-ol, under acidic or basic conditions to facilitate the formation of the desired product . The reaction conditions often include the use of catalysts or reagents like iodine or tert-butyl hydroperoxide (TBHP) to promote the cyclization and subsequent functionalization of the imidazo-pyrazine ring .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(6-Chloroimidazo[1,2-a]pyrazin-3-yl)propan-2-ol undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the compound into alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the chloro group, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Substitution: Sodium hydroxide (NaOH), potassium carbonate (K₂CO₃)

Major Products Formed

The major products formed from these reactions include ketones, carboxylic acids, alcohols, amines, and various substituted derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-(6-Chloroimidazo[1,2-a]pyrazin-3-yl)propan-2-ol has a wide range of scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds and as a precursor in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound in drug discovery programs targeting various diseases.

Industry: Utilized in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-(6-Chloroimidazo[1,2-a]pyrazin-3-yl)propan-2-ol involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting enzymes or receptors involved in disease processes, leading to therapeutic effects. The exact molecular targets and pathways can vary depending on the specific application and biological context .

Comparison with Similar Compounds

Table 1: Substituent and Molecular Weight Comparison

Compound Name	Substituent (Position 6)	Substituent (Position 3)	Molecular Weight (Da)	Biological Activity
2-(6-Chloroimidazo[1,2-a]pyrazin-3-yl)propan-2-ol	Chloro	2-propan-2-ol	~211.65*	Not reported
2-(3-(8-Amino-6-(trifluoromethyl)imidazo[1,2-a]pyrazin-3-yl)-4-methylphenyl)-3,3,3-trifluoro-2-hydroxypropanamide	Trifluoromethyl	Trifluoro-2-hydroxypropanamide-linked phenyl	Not reported	PI3K inhibitor (anticancer)
2-{ethyl[(5-{[6-methyl-3-(1H-pyrazol-4-yl)imidazo[1,2-a]pyrazin-8-yl]amino}isothiazol-3-yl)methyl]amino}-2-methylpropan-1-ol (SCH 1473759)	Methyl	Pyrazole-4-yl, ethylamino-methylpropan-1-ol	426.538	Not reported
3-[2-[6-(4-aminophenyl)imidazo[1,2-a]pyrazin-3-yl]ethynyl]-2-methyl-N-[3-(4-methylpiperazin-1-yl)-5-propan-2-yl-phenyl]benzamide	4-Aminophenyl	Ethynyl-2-methylbenzamide	583.725	Not reported

*Calculated based on molecular formula C₉H₁₀ClN₃O.

Key Findings and Implications

In contrast, the trifluoromethyl group in ’s derivative is strongly electron-withdrawing, which may improve metabolic stability and target binding affinity in PI3K inhibition .

Molecular Weight and Pharmacokinetics :

• The target compound (~211.65 Da) is significantly smaller than derivatives in (426.54 Da) and (583.73 Da), suggesting better membrane permeability and oral bioavailability. However, larger compounds (e.g., ) may exhibit enhanced target affinity due to extended binding interactions .

The 4-aminophenyl substituent in ’s compound may facilitate interactions with aromatic residues in enzyme active sites, though specific data is lacking .

Biological Activity

2-(6-Chloroimidazo[1,2-a]pyrazin-3-yl)propan-2-ol is a compound of significant interest in medicinal chemistry due to its unique structural properties and potential therapeutic applications. The presence of the imidazo[1,2-a]pyrazine moiety, along with a chloro substituent and a hydroxyl group, contributes to its biological activity. This article explores the compound's biological activity, including its pharmacological properties, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The chemical formula of 2-(6-Chloroimidazo[1,2-a]pyrazin-3-yl)propan-2-ol is $C_9H_{10}ClN_3O$ with a molecular weight of 211.65 g/mol. The structure can be represented as follows:

\text{SMILES }CC(C)(O)C1=CN=C2/C=N\C(Cl)=C/N12

Research indicates that the compound may exhibit activity against various biological targets, particularly in the context of infectious diseases. For instance, studies on related compounds have shown potential efficacy against Cryptosporidium parvum, a parasite responsible for gastrointestinal infections. The mechanism often involves inhibition of key metabolic pathways within the pathogen.

Structure-Activity Relationships (SAR)

Understanding the SAR is crucial for optimizing the biological activity of 2-(6-Chloroimidazo[1,2-a]pyrazin-3-yl)propan-2-ol. The following table summarizes findings from various studies regarding structural modifications and their impacts on biological activity:

Compound	Modification	Biological Activity	Reference
SLU-2633	Triazolopyridazine head group	EC50 = 0.17 μM against C. parvum
2a	Reduced triazolopyrazine	Improved selectivity for hERG channel
1	Basic pKa values below 5	Lower affinity for hERG channel

Pharmacological Profiles

The pharmacological profile of 2-(6-Chloroimidazo[1,2-a]pyrazin-3-yl)propan-2-ol suggests potential applications in treating parasitic infections and possibly other conditions related to enzyme inhibition. Interaction studies are essential to determine its binding affinity to various receptors and enzymes.

Case Studies

Case Study 1: Anti-Cryptosporidial Activity
In a study evaluating novel compounds against Cryptosporidium parvum, a derivative of 2-(6-Chloroimidazo[1,2-a]pyrazin-3-yl)propan-2-ol demonstrated promising results with an EC50 value indicating significant potency. This study highlighted the compound's potential as a lead candidate for further development in anti-parasitic therapies.

Case Study 2: Cardiotoxicity Assessment
Another critical aspect of research involved assessing cardiotoxicity through hERG channel inhibition assays. Compounds similar to 2-(6-Chloroimidazo[1,2-a]pyrazin-3-yl)propan-2-ol showed varying degrees of hERG channel inhibition, which is crucial for evaluating safety profiles in drug development.